Cas no 721399-92-4 (4-(4-bromo-phenyl)-5-phenyl-thiazole-2-carboxylic acid ethyl ester)
721399-92-4 structure
Product Name:4-(4-bromo-phenyl)-5-phenyl-thiazole-2-carboxylic acid ethyl ester
CAS No:721399-92-4
MF:C18H14BrNO2S
MW:388.278262615204
CID:2142854
PubChem ID:10340210
Update Time:2025-04-21
4-(4-bromo-phenyl)-5-phenyl-thiazole-2-carboxylic acid ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-bromo-phenyl)-5-phenyl-thiazole-2-carboxylic acid ethyl ester
- 4-(4-Bromophenyl)-5-phenylthiazole-2-carboxylic acid ethyl ester
- 721399-92-4
- QUXIHBRRUIMTLK-UHFFFAOYSA-N
- DB-339713
- SCHEMBL5909592
-
- Inchi: 1S/C18H14BrNO2S/c1-2-22-18(21)17-20-15(12-8-10-14(19)11-9-12)16(23-17)13-6-4-3-5-7-13/h3-11H,2H2,1H3
- InChI Key: QUXIHBRRUIMTLK-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)C1=C(C2C=CC=CC=2)SC(C(=O)OCC)=N1
Computed Properties
- Exact Mass: 386.99286Da
- Monoisotopic Mass: 386.99286Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 394
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.5
- Topological Polar Surface Area: 67.4Ų
4-(4-bromo-phenyl)-5-phenyl-thiazole-2-carboxylic acid ethyl ester Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
721399-92-4 (4-(4-bromo-phenyl)-5-phenyl-thiazole-2-carboxylic acid ethyl ester) Related Products
- 53101-02-3(Ethyl 4-(4-bromophenyl)thiazole-2-carboxylate)
- 721399-93-5(4,5-bis-(4-chloro-phenyl)-thiazole-2-carboxylic acid ethyl ester)
- 871673-11-9(Ethyl 4-(3-bromophenyl)thiazole-2-carboxylate)
- 721399-95-7(4-(7-bromo-2,3-dihydro-benzo[1,4]dioxin-6-yl)-5-phenyl-thiazole-2-carboxylic acid ethyl ester)
- 159670-42-5(ethyl 4,5-diphenylthiazole-2-carboxylate)
- 1261269-07-1(Ethyl 4-(2-bromophenyl)thiazole-2-carboxylate)
- 721399-97-9(4,5-bis-(4-chloro-phenyl)-thiazole-2-carboxylic acid)
- 721399-94-6(5-(7-bromo-2,3-dihydro-benzo[1,4]dioxin-6-yl)-4-phenyl-thiazole-2-carboxylic acid ethyl ester)
- 721400-04-0(4-(4-methoxy-phenyl)-5-phenyl-thiazole-2-carboxylic acid ethyl ester)
- 130717-61-2(Ethyl 4,5-bis(4-methoxyphenyl)thiazole-2-carboxylate)
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